Cas no 821768-49-4 (Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclopentyl]thio]-, rel-)

• Product Name: Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclopentyl]thio]-, rel-
• CAS No: 821768-49-4
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 697594
• Update Time: 2024-02-04

Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclopentyl]thio]-, rel- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclopentyl]thio]-, rel-

• Inchi： 1S/C12H14O3S/c13-9-5-3-7-11(9)16-10-6-2-1-4-8(10)12(14)15/h1-2,4,6,9,11,13H,3,5,7H2,(H,14,15)/t9-,11-/m1/s1
• InChI Key： HXBMAJXZQUYZJT-MWLCHTKSSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S[C@@H]1CCC[C@H]1O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 425.9±40.0 °C(Predicted)
• pka: 3.52±0.36(Predicted)